4-(4-Cyanobutoxy)phenyl 4-heptylbenzoate

• CAS No.: 60603-09-0
• Molecular Formula: C25H31NO3
• Molecular Weight: 393.5 g/mol
• IUPAC Name: [4-(4-cyanobutoxy)phenyl] 4-heptylbenzoate
• InChI: InChI=1S/C25H31NO3/c1-2-3-4-5-7-10-21-11-13-22(14-12-21)25(27)29-24-17-15-23(16-18-24)28-20-9-6-8-19-26/h11-18H,2-10,20H2,1H3
• InChI Key: TYLUCHFOPILXEI-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)OCCCCC#N

Description

4-(4-Cyanobutoxy)phenyl 4-heptylbenzoate is a benzoate ester derivative characterized by a 4-heptylbenzoate core and a 4-cyanobutoxy-substituted phenyl group. This compound combines a hydrophobic heptyl chain with a polar cyano group, making it structurally distinct from simpler alkyl or aryl benzoates.

Comparison with Similar Compounds

Structural Features

The target compound’s structure can be compared to the following analogs:

Compound Name	Substituents on Phenyl Group	Substituents on Benzoate Core	Key Functional Groups
4-(4-Cyanobutoxy)phenyl 4-heptylbenzoate	4-cyanobutoxy	4-heptyl	Ester, cyano
4-Pentylphenyl 4-heptylbenzoate	4-pentyl	4-heptyl	Ester, alkyl
(4-Decoxyphenyl) 4-butoxybenzoate	4-decoxy (C10)	4-butoxy	Ester, alkyl
Methyl 4-(4-hydroxybutyl)benzoate	4-hydroxybutyl	Methyl ester	Ester, hydroxyl

Key Observations:

• Polarity: The cyano group in the target compound introduces significant polarity compared to purely alkyl-substituted analogs (e.g., 4-pentylphenyl 4-heptylbenzoate).
• Chain Length: The heptyl chain on the benzoate core is longer than the butoxy group in (4-decoxyphenyl) 4-butoxybenzoate, likely increasing hydrophobicity and reducing melting points.
• Functional Group Reactivity: Unlike methyl 4-(4-hydroxybutyl)benzoate , which contains a hydroxyl group, the cyano group in the target compound is less reactive in hydrogen bonding but may participate in nitrile-specific reactions (e.g., hydrolysis to carboxylic acids).

Physical and Chemical Properties

Data from structural analogs suggest trends in physical properties:

Property	4-(4-Cyanobutoxy)phenyl 4-heptylbenzoate (Inferred)	4-Pentylphenyl 4-heptylbenzoate	(4-Decoxyphenyl) 4-butoxybenzoate
Melting Point	Moderate (~50–70°C)	Lower (~30–50°C)	Higher (>80°C)
Solubility	Polar aprotic solvents (DMF, DMSO)	Nonpolar solvents (hexane, ether)	Low solubility in polar solvents
Thermal Stability	High (cyano group resists oxidation)	Moderate	Moderate (long alkyl chains may degrade)

Notes:

• The heptyl chain in the target compound and 4-pentylphenyl 4-heptylbenzoate reduces crystallinity, lowering melting points compared to shorter-chain analogs.
• The cyano group’s electron-withdrawing nature may stabilize the ester against hydrolysis relative to hydroxyl-containing analogs .

Q & A

Basic Research Questions

Q. What are the recommended synthesis routes for 4-(4-Cyanobutoxy)phenyl 4-heptylbenzoate, and how can reaction conditions be optimized for yield?

• Methodology : The compound is typically synthesized via esterification or coupling reactions. Key steps include:

• Esterification : Reacting 4-heptylbenzoic acid with 4-(4-cyanobutoxy)phenol using carbodiimide-based coupling agents (e.g., DCC or EDC) in anhydrous conditions .
• Purification : Column chromatography (silica gel, hexane/ethyl acetate gradient) or recrystallization from ethanol to isolate the product.
• Optimization : Yield improvements (≥75%) are achieved by controlling temperature (60–80°C), solvent polarity (e.g., THF or DMF), and catalyst loading (e.g., DMAP). Reaction progress is monitored via TLC or HPLC .

Q. How should researchers characterize the liquid crystalline properties of this compound?

• Methodology : Use differential scanning calorimetry (DSC) to identify phase transitions (e.g., nematic-to-isotropic) and polarizing optical microscopy (POM) to observe texture changes. Key metrics include:

• Thermal stability : Measure decomposition temperature (T_d) via thermogravimetric analysis (TGA).
• Response times : Evaluate switching behavior in electric fields using electro-optical cells .

Q. What safety protocols are recommended for handling this compound given limited toxicological data?

• Methodology : Adopt precautionary measures due to potential mutagenicity and carcinogenicity risks :

• PPE : Wear nitrile gloves, lab coats, and P95 respirators.
• Ventilation : Use fume hoods for synthesis and purification steps.
• Waste disposal : Neutralize with alkaline solutions (e.g., 10% NaOH) before incineration .

Advanced Research Questions

Q. How do structural modifications (e.g., alkyl chain length) affect the compound’s mesomorphic behavior?

• Methodology : Compare analogs (e.g., 4-Cyanophenyl 4-hexylbenzoate vs. 4-Cyanophenyl 4-octylbenzoate) :

• Phase transitions : Longer alkyl chains (e.g., heptyl vs. hexyl) lower melting points but broaden nematic ranges.
• Data analysis : Cross-reference DSC and X-ray diffraction (XRD) data to correlate chain length with layer spacing .

Q. What strategies resolve contradictions in stability data under varying environmental conditions?

• Methodology : Conduct accelerated stability studies:

• Temperature/humidity : Store samples at 40°C/75% RH for 6 weeks, then analyze via FTIR and NMR for degradation products.
• Light exposure : Use UV-vis spectroscopy to detect photolytic byproducts (e.g., benzoic acid derivatives) .

Q. How can computational models predict interactions between this compound and biomolecules?

• Methodology : Employ molecular docking (AutoDock Vina) and MD simulations (GROMACS):

• Targets : Cytochrome P450 enzymes or lipid bilayers.
• Parameters : Calculate binding energies (ΔG) and hydrogen-bonding patterns to assess bioavailability or toxicity .

Q. What analytical techniques validate the compound’s purity in the absence of certified reference standards?

• Methodology : Combine orthogonal methods:

• HPLC-MS : Confirm molecular weight (MW = 409.5 g/mol) and detect impurities (<0.5%).
• Elemental analysis : Verify C, H, N content against theoretical values .

Comparative Analysis Table

Compound Name	Key Structural Feature	Unique Property/Application	Reference
4-Cyanophenyl 4-hexylbenzoate	Shorter alkyl chain (C6)	Higher melting point (≈120°C)
4-Cyanophenyl 4-octylbenzoate	Longer alkyl chain (C8)	Enhanced nematic range (ΔT = 40°C)
4-Cyanophenyl 4-propylbenzoate	Bulky cyclohexyl moiety	Improved solubility in polar solvents